Cas no 1251012-71-1 (5-(tert-Butoxycarbonyl)-3a,4,5,6,7,7ahexahydro-isoxazolo4,5-cpyridine-3-carboxylic acid)

• Product Name: 5-(tert-Butoxycarbonyl)-3a,4,5,6,7,7ahexahydro-isoxazolo4,5-cpyridine-3-carboxylic acid
• CAS No: 1251012-71-1
• MF: C₁₂H₁₈N₂O₅
• MW: 270.281723499298
• MDL: MFCD12198802
• CID: 3160668
• PubChem ID: 73977811
• Update Time: 2025-04-21

5-(tert-Butoxycarbonyl)-3a,4,5,6,7,7ahexahydro-isoxazolo4,5-cpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(tert-Butoxycarbonyl)-3a,4,5,6,7,7ahexahydro-isoxazolo[4,5-c]pyridine-3-c arboxylic acid
• SB15931
• 5-[(2-methylpropan-2-yl)oxycarbonyl]-4,6,7,7a-tetrahydro-3aH-[1,2]oxazolo[4,5-c]pyridine-3-carboxylic acid
• 1160248-32-7
• 5-[(tert-Butoxy)carbonyl]-3aH,4H,5H,6H,7H,7aH-[1,2]oxazolo[4,5-c]pyridine-3-carboxylic acid
• 5-(tert-Butoxycarbonyl)-3a,4,5,6,7,7ahexahydro-isoxazolo[4,5-c]pyridine-3-carboxylic acid
• 1251012-71-1
• 5-(tert-Butoxycarbonyl)-3a,4,5,6,7,7a-hexahydroisoxazolo[4,5-c]pyridine-3-carboxylic acid
• 5-(tert-butoxycarbonyl)-3a,4,5,6,7,7a-hexahydroisoxazolo[4,5-c]pyridine-3-carboxylicacid
• CS-0056685
• AKOS025405337
• 5-(tert-Butoxycarbonyl)-3a,4,5,6,7,7ahexahydro-isoxazolo4,5-cpyridine-3-carboxylic acid

• MDL： MFCD12198802
• Inchi： 1S/C12H18N2O5/c1-12(2,3)18-11(17)14-5-4-8-7(6-14)9(10(15)16)13-19-8/h7-8H,4-6H2,1-3H3,(H,15,16)
• InChI Key： CYCCODIXSQULCI-UHFFFAOYSA-N
• SMILES： O1C2CCN(C(=O)OC(C)(C)C)CC2C(C(=O)O)=N1

Computed Properties

• Exact Mass: 270.12157168Da
• Monoisotopic Mass: 270.12157168Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 88.4Ų